molecular formula C13H12ClNO3 B8643844 7-Chloro-1-ethyl-1,4-dihydro-8-methyl-4-oxo-3-quinolinecarboxylic acid CAS No. 75746-97-3

7-Chloro-1-ethyl-1,4-dihydro-8-methyl-4-oxo-3-quinolinecarboxylic acid

Cat. No.: B8643844
CAS No.: 75746-97-3
M. Wt: 265.69 g/mol
InChI Key: RPPOUWYTRJMQBO-UHFFFAOYSA-N
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Description

7-Chloro-1-ethyl-1,4-dihydro-8-methyl-4-oxo-3-quinolinecarboxylic acid is a useful research compound. Its molecular formula is C13H12ClNO3 and its molecular weight is 265.69 g/mol. The purity is usually 95%.
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Properties

CAS No.

75746-97-3

Molecular Formula

C13H12ClNO3

Molecular Weight

265.69 g/mol

IUPAC Name

7-chloro-1-ethyl-8-methyl-4-oxoquinoline-3-carboxylic acid

InChI

InChI=1S/C13H12ClNO3/c1-3-15-6-9(13(17)18)12(16)8-4-5-10(14)7(2)11(8)15/h4-6H,3H2,1-2H3,(H,17,18)

InChI Key

RPPOUWYTRJMQBO-UHFFFAOYSA-N

Canonical SMILES

CCN1C=C(C(=O)C2=C1C(=C(C=C2)Cl)C)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ten grams of N-ethyl-2-methyl-3-chloroaniline is allowed to react with 15 g of diethyl ethoxymethylenemalonate under heating at 110° C. for 30 minutes. Then, polyphosphoric acid (obtained from 50 g each of phosphoric acid and phosphorus pentaoxide) is added to be subjected to the reaction at 140° C. for 40 minutes. After the reaction, the mixture is poured into 600 g of water and ice, resulting in crystals separated out. The crystals are recovered by filtration, and a 10% sodium hydroxide solution is added to the fitrate and the mixture is refluxed for 1 hour. After refluxing, the mixture is treated with activated carbon and adjusted to pH 2 with concentrated hydrochloric acid, whereby there separate out light yellow crystals. Recrystallization from dimethylformamide yields 11 g of 1-ethyl-7-chloro-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid as the white, needle-like crystals. mp. 221°-222° C.
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